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Compound of Interest

Ethyl 2-
Compound Name:
methylcyclohexanecarboxylate

Cat. No.: B8740807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 2-
methylcyclohexanecarboxylate, a key aliphatic ester with applications in organic synthesis
and potential relevance in drug development. This document details its chemical properties,
synthesis, and spectroscopic characterization.

Chemical Properties and Data

Ethyl 2-methylcyclohexanecarboxylate is a saturated alicyclic ester. Its structure consists of
a cyclohexane ring substituted with a methyl group at the 2-position and an ethoxycarbonyl
group at the 1-position. The presence of two stereocenters at positions 1 and 2 gives rise to
diastereomers (cis and trans isomers).

Table 1: Physical and Chemical Properties of Ethyl 2-Methylcyclohexanecarboxylate
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Property Value Source
Molecular Formula C10H1802 PubChem[1]
Molecular Weight 170.25 g/mol PubChem[1]
ethyl 2-methylcyclohexane-1-
IUPAC Name PubChem[1]
carboxylate
Canonical SMILES CCOcC(=0)c1ccecececelc PubChem[1]
HBJZBPQYTLKQBY-
InChlKey PubChem[1]
UHFFFAOYSA-N
Boiling Point Not available ChemSynthesis[2]
Density Not available ChemSynthesis[2]
Refractive Index Not available ChemSynthesis[2]

Synthesis of Ethyl 2-Methylcyclohexanecarboxylate

The primary method for the synthesis of ethyl 2-methylcyclohexanecarboxylate is the
Fischer esterification of 2-methylcyclohexanecarboxylic acid with ethanol in the presence of an
acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol is adapted from established procedures for Fischer esterification.

Materials:

2-Methylcyclohexanecarboxylic acid

Anhydrous ethanol

Concentrated sulfuric acid (or other suitable acid catalyst)

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution
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 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
Equipment:

e Round-bottom flask

» Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 2-methylcyclohexanecarboxylic acid
(1.0 eq) in an excess of anhydrous ethanol (10-20 eq).

o Catalyst Addition: With stirring, carefully add a catalytic amount of concentrated sulfuric acid
(0.1-0.2 eq).

o Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 4-8 hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After cooling to room temperature, the excess ethanol is removed under reduced
pressure. The residue is diluted with diethyl ether and washed sequentially with water,
saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation to yield pure ethyl 2-
methylcyclohexanecarboxylate.
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Spectroscopic Characterization

While specific spectral data for ethyl 2-methylcyclohexanecarboxylate is not readily

available in the searched literature, the following tables provide expected ranges and data for

the closely related and structurally similar compound, ethyl cyclohexanecarboxylate, for

comparative purposes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: Comparative *H NMR Data (CDCIs, TMS at 0.00 ppm)

. . Assignment (Ethyl
Chemical Shift (ppm)
Cyclohexanecarboxylate)

Expected Assignment
(Ethyl 2-
Methylcyclohexanecarbox

ylate)
4.12 (q, 2H) -OCH2CHs Quartet, ~4.1 ppm
2.30 (tt, 1H) -CH-C=0 Multiplet, ~2.2-2.4 ppm
1.18 - 1.95 (m, 10H) Cyclohexyl -CH2- Multiplets, ~1.0-2.0 ppm
1.25 (t, 3H) -OCH2CHs Triplet, ~1.2 ppm
Not Applicable -CH-CHs Doublet, ~0.9-1.1 ppm

Table 3: Comparative 3C NMR Data (CDCIs at 77.16 ppm)
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Chemical Shift (ppm)

Assignment (Ethyl
Cyclohexanecarboxylate)

Expected Assignment
(Ethyl 2-
Methylcyclohexanecarbox

ylate)
~176 C=0 ~175-177
~60 -OCH2CHs ~60
~43 -CH-C=0 ~45-50
~29 Cyclohexyl C2/C6 Shifted by methyl substitution
~26 Cyclohexyl C4 ~25-30
~25 Cyclohexyl C3/C5 Shifted by methyl substitution
14.3 -OCH2CHs ~14
Not Applicable -CH-CHs ~15-20

Infrared (IR) Spectroscopy

Table 4: Comparative IR Spectroscopy Data

Wavenumber (cm—?)

Assignment (Ethyl
Cyclohexanecarboxylate)

Expected Assignment
(Ethyl 2-
Methylcyclohexanecarbox

ylate)
2930, 2856 C-H (sp?) stretch Strong, ~2850-2960
1736 C=0 (ester) stretch Strong, ~1735
1170 C-O stretch Strong, ~1170-1250

Mass Spectrometry (MS)

The mass spectrum of ethyl 2-methylcyclohexanecarboxylate is expected to show a

molecular ion peak (M*) at m/z = 170. Key fragmentation patterns would likely involve the loss
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of the ethoxy group (-OCH2CHs, m/z = 45) and the ethyl group (-CH2CHs, m/z = 29), as well as
fragmentation of the cyclohexane ring.

Signaling Pathways and Logical Relationships

Currently, there is no specific information available in the reviewed literature regarding the
involvement of ethyl 2-methylcyclohexanecarboxylate in biological signaling pathways.

Synthesis Workflow

The synthesis of ethyl 2-methylcyclohexanecarboxylate follows a standard and well-
established chemical transformation.

[2-Methylcycluhexanecarboxylic Acid

2 = Crude Ethyl A A Pure Ethyl
IS S 2-Methylcyclohexanecarboxylate (TR (Vi I BT 2-Methylcyclohexanecarboxylate
Acid Catalyst (e.g., H2SOa)

Click to download full resolution via product page

Caption: Synthesis workflow for ethyl 2-methylcyclohexanecarboxylate.

Fischer Esterification Mechanism

The Fischer esterification is a reversible acid-catalyzed nucleophilic acyl substitution reaction.
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Fischer Esterification Mechanism
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Caption: Mechanism of the Fischer esterification reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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